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Compound of Interest

Compound Name: H-Ala-D-Phe-Ala-OH

Cat. No.: B12111919 Get Quote

Technical Guide: H-Ala-D-Phe-Ala-OH
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the tripeptide H-Ala-D-Phe-Ala-
OH, including its procurement, synthesis, and potential areas of application. Due to the limited

availability of public data for this specific D-amino acid-containing tripeptide, this guide also

provides generalized experimental protocols and data representations based on established

peptide chemistry principles.

Sourcing and CAS Number
The tripeptide H-Ala-D-Phe-Ala-OH is a non-naturally occurring peptide due to the presence of

a D-phenylalanine residue. As such, it is not readily available from major chemical suppliers

and does not have a readily identifiable CAS number from public databases.

Procurement:

The primary method for obtaining H-Ala-D-Phe-Ala-OH is through custom peptide synthesis

services. Several companies specialize in synthesizing custom peptides to high purity

standards and can provide the desired quantity with accompanying quality control data, such

as HPLC and mass spectrometry analysis.

Potential Suppliers for Custom Synthesis:

Chengdu Youngshe Chemical Co., Ltd.[1]
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AAPPTec[2]

Thermo Fisher Scientific[3]

When ordering, specifications such as purity level (e.g., >95% or >98%), required amount, and

the desired salt form (e.g., TFA salt, acetate salt) should be provided.

Physicochemical Properties
The following table summarizes the predicted physicochemical properties of H-Ala-D-Phe-Ala-
OH based on its amino acid composition.

Property Value

Molecular Formula C₁₅H₂₁N₃O₄

Molecular Weight 307.35 g/mol

Amino Acid Sequence Ala-D-Phe-Ala

Appearance White to off-white lyophilized powder

Solubility Soluble in water and aqueous buffers

Chirality Contains one D-amino acid (D-Phenylalanine)

Synthesis and Purification
The chemical synthesis of H-Ala-D-Phe-Ala-OH is typically achieved through Solid Phase

Peptide Synthesis (SPPS). This method involves the stepwise addition of protected amino

acids to a growing peptide chain that is covalently attached to a solid resin support.

Experimental Protocol: Solid Phase Peptide Synthesis (Fmoc Chemistry)

This protocol outlines a general procedure for the manual synthesis of H-Ala-D-Phe-Ala-OH on

a rink amide resin.

1. Resin Swelling:

Swell the Rink Amide resin in dichloromethane (DCM) for 1 hour.
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2. Fmoc Deprotection:

Remove the Fmoc protecting group from the resin by treating it with 20% piperidine in
dimethylformamide (DMF) for 20 minutes.
Wash the resin thoroughly with DMF and DCM.

3. Amino Acid Coupling (First Amino Acid - Alanine):

In a separate vessel, activate Fmoc-Ala-OH with a coupling reagent such as HBTU (2-(1H-
benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) and a base like N,N-
diisopropylethylamine (DIPEA) in DMF.
Add the activated amino acid solution to the deprotected resin and allow it to react for 2
hours.
Wash the resin with DMF and DCM.

4. Repetitive Cycles (D-Phenylalanine and Alanine):

Repeat the Fmoc deprotection and coupling steps for Fmoc-D-Phe-OH and subsequently for
Fmoc-Ala-OH.

5. Cleavage and Deprotection:

After the final amino acid has been coupled and the N-terminal Fmoc group has been
removed, wash the resin with DCM and dry it under vacuum.
Treat the resin with a cleavage cocktail, typically containing trifluoroacetic acid (TFA) with
scavengers (e.g., water, triisopropylsilane) to cleave the peptide from the resin and remove
side-chain protecting groups. This reaction is typically carried out for 2-3 hours.

6. Precipitation and Purification:

Precipitate the cleaved peptide by adding cold diethyl ether.
Centrifuge the mixture to pellet the crude peptide and decant the ether.
Wash the peptide pellet with cold ether multiple times.
Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-
HPLC).
Lyophilize the pure fractions to obtain the final peptide as a white powder.

Potential Biological Activity and Research Applications
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While no specific biological activity for H-Ala-D-Phe-Ala-OH has been documented in the

searched literature, peptides containing D-amino acids are of significant interest in drug

development. The presence of a D-amino acid can confer resistance to proteolytic degradation,

thereby increasing the peptide's in vivo half-life.

Potential Research Areas:

Enzyme Inhibition: Tripeptides can act as inhibitors or substrates for various proteases. The

D-Phe residue could influence binding to specific enzyme active sites.

Cell Signaling: Peptides can act as signaling molecules in various biological pathways.[4] H-
Ala-D-Phe-Ala-OH could be investigated for its ability to modulate cell functions.

Drug Delivery: The conformational properties of the peptide may make it a candidate for use

as a component in drug delivery systems.

The L-isomer of this peptide, H-Ala-L-Phe-Ala-OH, has been studied for its conformational

preferences in solution, where it has been shown to adopt an inverse gamma-turn structure.[5]

[6] This suggests that H-Ala-D-Phe-Ala-OH may also possess a defined secondary structure

that could be crucial for its biological interactions.

Visualizations
Workflow for Synthesis and Purification
The following diagram illustrates the general workflow for the solid-phase synthesis and

purification of H-Ala-D-Phe-Ala-OH.
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Caption: Solid Phase Peptide Synthesis (SPPS) and purification workflow for H-Ala-D-Phe-
Ala-OH.
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This diagram outlines a hypothetical signaling pathway where a tripeptide like H-Ala-D-Phe-
Ala-OH could be investigated for its effect on a cellular response.
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Caption: Hypothetical cell signaling pathway involving a peptide ligand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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